Cas no 56474-57-8 (Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-)
56474-57-8 structure
Product Name:Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-
CAS No:56474-57-8
MF:C11H15BrO
MW:243.140202760696
CID:385680
PubChem ID:278652
Update Time:2025-04-19
Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-
- 1-bromo-4-methoxy-2,3,5,6-tetramethylbenzene
- 4-Brom-2.3.5.6-tetramethylanisol
- 4-bromo-2,3,5,6-tetramethylanisole
- Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl
- Bromdurenol-methylether
- NSC 128393
- SCHEMBL11268433
- NSC128393
- DTXSID30299142
- 56474-57-8
- NSC-128393
-
- Inchi： 1S/C11H15BrO/c1-6-8(3)11(13-5)9(4)7(2)10(6)12/h1-5H3
- InChI Key： CALWRWLFQOSHNJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C(C)=C(C(C)=C1C)OC
Computed Properties
- Exact Mass: 242.03100
- Monoisotopic Mass: 242.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.248±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 295.0±35.0 ºC (760 Torr),
- Flash Point: 125.0±12.0 ºC,
- Refractive Index: 1.527
- Solubility: Almost insoluble (0.041 g/l) (25 º C),
- PSA: 9.23000
- LogP: 3.69130
Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl- Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
56474-57-8 (Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
